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Compound of Interest
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Cat. No.: B10825517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the printed circuit board

(PCB) layout of the Qorvo CMD178, a passive double-balanced mixer. Adherence to these

guidelines is critical for achieving optimal performance in demanding applications such as

satellite communications, Ku-band radar, and electronic warfare systems.[1]

Introduction to the CMD178 Mixer
The CMD178 is a fundamental double-balanced mixer designed for frequency upconversion

and downconversion applications.[1][2] It operates over a wide RF and LO frequency range of

11 to 21 GHz and features a broad IF bandwidth from DC to 6 GHz.[1][2][3] Key characteristics

of the CMD178 include low conversion loss, high port-to-port isolation, and a wide intermediate

frequency (IF) bandwidth.[3] The passive, double-balanced topology contributes to its excellent

performance characteristics.[2][3]

A thorough understanding of the mixer's electrical specifications is essential before beginning

the PCB layout process.

Quantitative Data Summary
The following tables summarize the key electrical specifications for the CMD178 and its

packaged version, the CMD178C3. These parameters should inform the design and layout of

the PCB to ensure the mixer operates within its specified limits.
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Table 1: Key Electrical Specifications (CMD178/CMD178C3)

Parameter Minimum Typical Maximum Units

RF & LO

Frequency

Range

11 - 21 GHz

IF Frequency

Range
DC - 6 GHz

Conversion Loss - 6 10 dB

LO to RF

Isolation
31 45 - dB

LO to IF Isolation 30 45 - dB

RF to IF Isolation 15 26 - dB

Input P1dB - 9 - dBm

Input IP3 - 16 - dBm

LO Drive Level +9 +13 - dBm

Note: Values are typical unless otherwise specified. Performance can vary based on frequency,

LO drive level, and matching circuitry. Data sourced from the CMD178 and CMD178C3

datasheets.[1][2][3]

Table 2: Absolute Maximum Ratings

Parameter Rating Units

RF / IF Input Power +22 dBm

LO Drive Power +22 dBm

Operating Temperature -40 to 85 °C

Storage Temperature -55 to 150 °C
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Exceeding these ratings may cause permanent damage to the device.[2][3]

PCB Layout Considerations
A well-designed PCB layout is crucial for maximizing the performance of the CMD178 mixer.

The high operating frequencies necessitate careful attention to transmission line design,

grounding, and component placement to minimize parasitic effects and maintain signal

integrity.

RF, LO, and IF Port Matching
The RF, LO, and IF ports must be matched to a 50-ohm characteristic impedance to ensure

maximum power transfer and minimize reflections.

Transmission Lines: Utilize controlled impedance transmission lines, such as microstrip or

coplanar waveguide (CPWG), for all RF, LO, and IF traces. The width of these lines should

be calculated based on the dielectric constant and thickness of the PCB substrate.[4]

Component Placement: Place matching components as close as possible to the mixer to

minimize trace lengths and associated parasitic inductance and capacitance.

Grounding Scheme
A low-inductance ground plane is critical for providing a stable reference for the RF signals and

ensuring high port-to-port isolation.

Solid Ground Plane: A continuous, uninterrupted ground plane on a layer directly adjacent to

the signal layer is highly recommended.[5] This provides a low-impedance return path for the

RF currents.

Ground Vias: Populate the area around the mixer and its associated traces with numerous

ground vias.[5] This helps to stitch the top and bottom ground planes together, minimizing

ground inductance and preventing the propagation of spurious modes.

Component Grounding: Ensure that all ground connections for bypass capacitors and other

components are made directly to the main ground plane with short, wide traces or multiple

vias.
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Port-to-Port Isolation
Achieving the high isolation specifications of the CMD178 requires careful layout to prevent

unwanted coupling between the RF, LO, and IF ports.

Physical Separation: Maximize the physical distance between the traces for the RF, LO, and

IF ports. Avoid running these traces parallel to each other for extended distances.

Ground Shielding: Utilize ground planes and ground-filled areas to shield the different signal

paths from each other. A grounded coplanar waveguide (GCPW) structure can provide

excellent isolation.

Crosstalk: Be mindful of potential crosstalk between signal layers. If traces must cross on

different layers, ensure they are separated by a ground plane.

Power Supply Decoupling
While the CMD178 is a passive mixer and does not require a DC bias, any active components

in the signal chain, such as amplifiers, will require a clean power supply.

Bypass Capacitors: Use a combination of high-frequency (e.g., 100 pF) and low-frequency

(e.g., 0.1 µF, 1 µF) bypass capacitors on all Vcc lines for any surrounding active

components. Place the high-frequency capacitors as close as possible to the device's power

pins.

Dedicated Power Layers: Whenever possible, use dedicated power and ground layers to

provide a low-impedance power delivery network.

Experimental Protocols
To verify the performance of the CMD178 in a specific application, a series of measurements

should be performed after assembly.

Conversion Loss Measurement
Setup: Connect an RF signal generator to the RF port and a local oscillator (LO) signal

generator to the LO port. Connect the IF port to a spectrum analyzer.
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Procedure:

Set the RF signal generator to the desired input frequency and power level (e.g., -10

dBm).

Set the LO signal generator to the desired frequency and a power level of +13 dBm.

Measure the power of the downconverted or upconverted signal at the IF port using the

spectrum analyzer.

The conversion loss is the difference between the RF input power and the IF output power.

Port-to-Port Isolation Measurement
Setup:

LO to RF Isolation: Connect an LO signal generator to the LO port and a spectrum

analyzer to the RF port. Terminate the IF port with a 50-ohm load.

LO to IF Isolation: Connect an LO signal generator to the LO port and a spectrum analyzer

to the IF port. Terminate the RF port with a 50-ohm load.

RF to IF Isolation: Connect an RF signal generator to the RF port and a spectrum analyzer

to the IF port. Terminate the LO port with a 50-ohm load.

Procedure:

Set the signal generator to the desired frequency and power level.

Measure the power of the leaked signal at the other port using the spectrum analyzer.

The isolation is the difference between the input power and the measured leaked power.

Visualizations
The following diagrams illustrate key concepts for the PCB layout of the CMD178 mixer.
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Recommended PCB Layer Stack-up

Layer 1: Signal (RF, LO, IF Traces) Layer 2: Ground (Solid Plane) Layer 3: Power (for other components) Layer 4: Ground / Control Signals

Click to download full resolution via product page

Caption: Recommended PCB Layer Stack-up.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b10825517?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Component Placement
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Caption: Conceptual Component Placement Diagram.
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Ground vias surrounding the mixer and traces

Grounding and Vias

CMD178
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Caption: Grounding Vias around the Mixer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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